4-(4,7-Dichlorobenzo[d]thiazol-2-yl)morpholine

• IUPAC Name: 4-(4,7-dichloro-1,3-benzothiazol-2-yl)morpholine
• InChI: InChI=1S/C11H10Cl2N2OS/c12-7-1-2-8(13)10-9(7)14-11(17-10)15-3-5-16-6-4-15/h1-2H,3-6H2
• InChI Key: PWYYGVOYPDHUMM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(C=CC(=C3S2)Cl)Cl
• Molecular Formula: C11H10Cl2N2OS
• Molecular Weight: 289.2 g/mol

Description

4-(4,7-Dichlorobenzo[d]thiazol-2-yl)morpholine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is known for its unique chemical structure and diverse biological activities.

Scientific Research Applications

Biological Activities and Synthetic Applications

• Phosphoinositide 3-Kinase Inhibitors :

  • Morpholine derivatives have been identified as potent and selective inhibitors of phosphoinositide 3-kinase. Such compounds have shown utility in xenograft models of tumor growth, highlighting their potential in cancer research and therapy (Alexander et al., 2008).

• Antibacterial and Antioxidant Activities :

  • Compounds synthesized by combining morpholine with other heterocycles have demonstrated remarkable anti-tuberculosis activity and superior anti-microbial activity. Their molecular docking studies for InhA protein further underscore their relevance in developing new antimicrobial agents (Mamatha S.V et al., 2019).

• Corrosion Inhibitors :

  • Heterocyclic compounds based on morpholine units have been synthesized and evaluated as corrosion inhibitors for mild steel in hydrochloric acid, showcasing the chemical application of such compounds in materials science (Rbaa et al., 2019).

• Acetylcholinesterase Inhibitors :

  • New morpholine-linked thiazoles were prepared and examined as potential inhibitors of acetylcholinesterase, offering insights into their application in neurodegenerative diseases treatment (Mekky et al., 2021).

• DNA Interaction Studies :

  • Studies on quinazoline derivatives containing morpholine units have explored their interaction with DNA, providing a foundation for understanding their mechanism of action in cancer therapy (Ovádeková et al., 2005).

• Synthetic Methodologies :

  • The development of efficient synthetic routes for constructing morpholine derivatives highlights the importance of these compounds in medicinal chemistry and pharmaceutical research. For instance, electrochemical methods have been employed to synthesize disulfides of benzothiazole and morpholine derivatives, illustrating innovative approaches to chemical synthesis (Esmaili et al., 2013).